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Cat. No.: B12739972

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of Ytracis (⁹⁰Y-chloride), a

radiopharmaceutical precursor, and its application in the radiolabeling of carrier molecules for

targeted radionuclide therapy. The document details the essential chemistry, experimental

protocols, and quantitative data associated with the use of Ytracis, with a focus on the critical

role of bifunctional chelators.

Introduction to Ytracis and Targeted Radionuclide
Therapy
Ytracis is a solution of yttrium-90 (⁹⁰Y) chloride, a high-energy pure beta-emitting radionuclide

with a half-life of 64.1 hours (2.67 days).[1] It is not intended for direct administration to patients

but serves as a precursor for radiolabeling carrier molecules such as monoclonal antibodies

(mAbs), peptides, and other vectors.[1][2][3][4] These carrier molecules are designed to

specifically target disease sites, such as tumors, delivering a cytotoxic radiation dose from the

attached ⁹⁰Y. This approach, known as targeted radionuclide therapy, aims to maximize

therapeutic efficacy while minimizing off-target toxicity.[4]
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The stable attachment of ⁹⁰Y to a carrier molecule is paramount for successful therapy. This is

achieved through the use of bifunctional chelators, which are molecules that have two key

components: a strong metal-binding moiety that securely holds the ⁹⁰Y ion and a reactive

functional group that allows for covalent conjugation to the carrier molecule. The most widely

used and studied chelators for yttrium-90 are derivatives of diethylenetriaminepentaacetic acid

(DTPA) and 1,4,7,10-tetraazacyclododecane-1,4,7,10-tetraacetic acid (DOTA).

The Chemistry of ⁹⁰Y Chelation
The choice of chelator is critical as it dictates the stability of the radiolabeled conjugate, which

in turn affects the in vivo biodistribution and potential for off-target radiation exposure,

particularly to the bone.

DTPA-Based Chelators
DTPA is an acyclic (linear) chelator that can be modified with a functional group, such as an

isothiocyanate, to allow for conjugation to proteins. While DTPA can effectively chelate ⁹⁰Y, its

complexes are generally less stable in vivo compared to those of macrocyclic chelators like

DOTA.[5][6] Dissociation of ⁹⁰Y from DTPA can lead to its uptake in bone, causing

myelotoxicity.[5][6]

DOTA-Based Chelators
DOTA is a macrocyclic chelator that forms highly stable complexes with yttrium-90.[5][7][8] The

pre-organized structure of the DOTA macrocycle leads to a high thermodynamic stability and

kinetic inertness of the resulting ⁹⁰Y-DOTA complex, significantly reducing the in vivo release of

the radionuclide.[5] For this reason, DOTA-based conjugates are often preferred for clinical

applications of ⁹⁰Y-radionuclide therapy.[5]

Comparison of ⁹⁰Y chelation by DTPA and DOTA.

Quantitative Data on ⁹⁰Y Radiolabeling
The efficiency and stability of radiolabeling are critical parameters in the development of

radiopharmaceuticals. The following tables summarize key quantitative data from various

studies.

Table 1: Radiolabeling Efficiency and Specific Activity
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Chelator-Carrier
Radiolabeling
Efficiency (%)

Specific Activity
(GBq/mg)

Reference

⁹⁰Y-DTPA-Bn-CHX-A″-

Anti-CD66 mAb

85-96 (pre-

purification)
Not Reported [1]

⁹⁰Y-DOTA-rituximab >98 0.1 - 0.9 [9]

⁹⁰Y-DOTA-TATE Not Reported
~0.185 per 100 µg

peptide
[10]

⁹⁰Y-DOTA-biotin 96.6-98.7 Not Reported [11]

⁹⁰Y-DOTA-rituximab

(lyophilized kit)
>95 Not Reported [12]

⁹⁰Y-DOTA-hLL2

(epratuzumab)
>90 Not Reported [13]

Table 2: In Vitro Stability of ⁹⁰Y-Labeled Conjugates
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Conjugate Stability Condition Stability Results Reference

⁹⁰Y-DTPA-Bn-CHX-A″-

Anti-CD66 mAb
Human serum, 72h

>82% intact (tested

with ¹¹¹In labeled

mAb)

[1]

⁹⁰Y-DTPA-IgG Serum, 37°C
Dissociation rate of

~8-9%/day
[14]

⁹⁰Y-DOTA-hLL2
DTPA or serum

challenge

Stable, superior to

⁹⁰Y-DTPA-hLL2
[5]

⁹⁰Y-DOTA-(SCN)-

Rituximab
Human serum

Stable, but

progressive

aggregation observed

[15]

⁹⁰Y-Bz-DTPA-

octreotide
Human serum

t₁/₂ of ⁹⁰Y loss to

serum proteins = 12.1

days

[16]

⁹⁰Y-CHX-A''-DTPA-

DUPA-Pep

Human serum & PBS,

37°C, 72h

Stable, no detectable

changes
[17]

Experimental Protocols
The following sections provide generalized protocols for the conjugation of chelators to carrier

molecules and subsequent radiolabeling with Ytracis (⁹⁰Y-chloride). Note: These are

generalized procedures and must be optimized for specific carrier molecules and applications.

All work with radioactive materials must be performed in designated facilities by trained

personnel in accordance with local regulations.

Conjugation of Bifunctional Chelators to Carrier
Molecules
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Carrier Molecule
(e.g., Antibody, Peptide)

Conjugation Reaction
(e.g., pH 9.0-9.5, 37°C)

Bifunctional Chelator
(e.g., p-SCN-Bz-DOTA)

Purification
(e.g., Size Exclusion Chromatography)

Chelator-Carrier Conjugate

Quality Control
(e.g., Bradford assay, MALDI-MS)

Click to download full resolution via product page

General workflow for chelator conjugation.

Materials:

Carrier molecule (e.g., monoclonal antibody, peptide) in a suitable buffer (e.g., 0.1 M

NaHCO₃, pH 9.0).

Bifunctional chelator (e.g., p-SCN-benzyl-DOTA or p-SCN-benzyl-DTPA) dissolved in a

minimal amount of organic solvent like DMSO.

Reaction buffer (e.g., 0.1 M NaHCO₃, pH 9.0).

Purification system (e.g., size exclusion chromatography columns like PD-10).

Analytical equipment for quality control.
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Procedure:

Prepare a solution of the carrier molecule at a known concentration in the reaction buffer.

Add a molar excess of the bifunctional chelator solution to the carrier molecule solution. The

molar ratio will need to be optimized for each carrier.

Incubate the reaction mixture under controlled conditions (e.g., 37°C for 16 hours with gentle

agitation).

Remove the unreacted chelator and purify the chelator-carrier conjugate using size exclusion

chromatography.

Determine the concentration of the purified conjugate and the average number of chelators

per carrier molecule using appropriate analytical methods (e.g., Bradford assay for protein

concentration and radiolabeling assays with a surrogate radiometal).[9]

Radiolabeling with Ytracis (⁹⁰Y-chloride)

Ytracis (⁹⁰YCl₃)
in 0.04 M HCl

Incubation
(e.g., 37°C, 30 min)

Reaction Buffer
(e.g., 0.5 M Ammonium Acetate, pH 7.0-7.5) Chelator-Carrier Conjugate

Radiolabeled Conjugate
([⁹⁰Y]Chelator-Carrier)

Quality Control
(e.g., ITLC, HPLC)

Radiochemical Purity

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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